Cas no 2230912-37-3 ((2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride)

• Product Name: (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride
• CAS No: 2230912-37-3
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6277010
• PubChem ID: 155973713
• Update Time: 2025-06-08

(2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride
• Z2310671934
• 2230912-37-3
• EN300-20867409

• Inchi： 1S/C9H11NO.ClH/c10-6-7-2-1-3-9-8(7)4-5-11-9;/h1-3H,4-6,10H2;1H
• InChI Key： ZIVSZBMXAXWSME-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2C(=CC=CC1=2)CN

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride

(2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 2230912-37-3, specifically named as (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride, represents a fascinating molecule with a rich structural framework and promising biological activities. This compound belongs to the benzofuran class of heterocyclic aromatic compounds, which have garnered significant attention in pharmaceutical research due to their diverse pharmacological properties. The benzofuran core is known for its stability and versatility in drug design, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on exploring the potential of benzofuran derivatives in addressing various diseases, particularly in oncology and neurology. The structural motif of (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride incorporates a primary amine group at the 4-position of the benzofuran ring, which can serve as a critical pharmacophore for interacting with biological targets. This amine functionality opens up possibilities for further derivatization, allowing chemists to fine-tune the molecule's properties to enhance its bioactivity and selectivity.

One of the most compelling aspects of this compound is its potential role as an intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. The benzofuran ring itself is well-documented for its presence in several FDA-approved drugs, including those used to treat pain, inflammation, and neurological disorders. By leveraging this known structural scaffold, researchers can build upon existing knowledge to develop new compounds that may offer improved efficacy and reduced side effects.

The hydrochloride salt form of (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride enhances the compound's solubility and stability, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it directly impacts the bioavailability and therapeutic effectiveness of a drug. By ensuring that the compound is readily soluble in both aqueous and organic solvents, it becomes more versatile for various applications in preclinical and clinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride with remarkable accuracy. These computational methods allow scientists to screen large libraries of compounds rapidly, identifying those with the highest potential for interaction with specific biological targets. This high-throughput screening approach has been instrumental in identifying novel drug candidates that would otherwise remain undiscovered through traditional experimental methods.

In addition to its potential as a lead compound in drug discovery, (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride has shown promise as a tool compound in biochemical research. Its well-defined structure and predictable reactivity make it an excellent candidate for use in mechanistic studies and as a reference standard for analytical methods. Such tool compounds are essential for advancing our understanding of complex biological processes and for developing new diagnostic tools.

The synthesis of (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of the benzofuran precursor followed by functionalization at the 4-position to introduce the amine group. The final step involves converting the free base into its hydrochloride salt to improve stability and solubility. Each step in this synthesis requires careful optimization to ensure high yields and purity, underscoring the importance of meticulous chemical methodology in pharmaceutical research.

The growing interest in natural product-inspired drug discovery has also contributed to the study of compounds like (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride. Many benzofuran derivatives are found in plants and marine organisms, where they serve as defense mechanisms or signaling molecules. By studying these natural products, researchers can gain insights into their biological functions and develop synthetic analogs with enhanced therapeutic properties. This approach not only provides new drug candidates but also helps conserve biodiversity by utilizing natural resources responsibly.

The development of novel delivery systems has further expanded the potential applications of (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride. Advanced formulations such as nanoparticles and liposomes can improve drug delivery by enhancing bioavailability and targeting specific tissues or cells. These delivery systems are particularly valuable for treating diseases that require localized action or have poor oral bioavailability. By integrating such delivery technologies with small molecules like this benzofuran derivative, researchers can create next-generation therapeutics with improved patient outcomes.

Ethical considerations are also paramount in pharmaceutical research involving compounds like (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride. Ensuring that research is conducted responsibly involves adhering to strict regulatory guidelines and maintaining transparency throughout the development process. This includes thorough safety testing and collaboration with regulatory agencies to ensure that new drugs are safe and effective for human use. Responsible research practices not only protect patients but also foster trust in scientific innovation.

The future prospects for (2,3-dihydro-1-benzofuran-4-yl)methanamine hydrochloride appear bright given its versatile structure and promising biological activities. As research continues to uncover new therapeutic applications for benzofuran derivatives, this compound is likely to play a significant role in addressing unmet medical needs. The combination of computational chemistry, synthetic organic chemistry, natural product-inspired drug design, and advanced delivery systems offers a multifaceted approach to developing novel therapeutics based on this promising scaffold.